Cas no 55590-76-6 (Propanedioic acid, (methoxyimino)-, dimethyl ester)
55590-76-6 structure
Product Name:Propanedioic acid, (methoxyimino)-, dimethyl ester
CAS No:55590-76-6
MF:C6H9NO5
MW:175.139362096786
CID:351444
PubChem ID:547934
Update Time:2025-04-19
Propanedioic acid, (methoxyimino)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (methoxyimino)-, dimethyl ester
- (Methoxyimino)malonic acid dimethyl ester
- dimethyl 2-methoxyiminopropanedioate
- Dimethyl 2-(methoxyimino)malonate
- DTXSID70338261
- Bis-(methoxycarbonyl)methoxyiminomethane
- CHEBI:180591
- Dimethyl 2-(methoxyimino)malonate #
- SCHEMBL17272640
- dimethyl mesoxalate O-methyloxime
- 55590-76-6
-
- Inchi: 1S/C6H9NO5/c1-10-5(8)4(7-12-3)6(9)11-2/h1-3H3
- InChI Key: FOCKMBBVQYRNGP-UHFFFAOYSA-N
- SMILES: O(C)C(/C(/C(=O)OC)=N/OC)=O
Computed Properties
- Exact Mass: 175.04807
- Monoisotopic Mass: 175.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 74.19
Propanedioic acid, (methoxyimino)-, dimethyl ester Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
55590-76-6 (Propanedioic acid, (methoxyimino)-, dimethyl ester) Related Products
- 42937-74-6(Dimethyl 2-(hydroxyimino)malonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk